Cas no 2229461-90-7 (2-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol)

• Product Name: 2-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol
• CAS No: 2229461-90-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6396533
• PubChem ID: 165617081
• Update Time: 2025-08-05

2-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol
• 2229461-90-7
• EN300-1810412
• 2-amino-2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethan-1-ol

• Inchi： 1S/C11H21NO/c1-11(2)7-3-4-8(9(11)5-7)10(12)6-13/h7-10,13H,3-6,12H2,1-2H3
• InChI Key： RWKHJHVJWZCJES-UHFFFAOYSA-N
• SMILES： OCC(C1CCC2CC1C2(C)C)N

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethan-1-ol

Professional Introduction of 2-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Heptan-2-Yl}Ethan-1-Ol (CAS No: 2229461-90-7)

Introduction

2-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Heptan-2-Yl}Ethan-1-Ol (CAS No: 2229461-90-7) is a structurally complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique bicyclic structure and functional groups, has garnered attention due to its versatility and the diverse chemical properties it exhibits. Recent advancements in synthetic chemistry and materials science have further highlighted its potential in drug discovery, catalysis, and advanced material synthesis.

Chemical Structure and Properties

The molecular structure of 2-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Heptan-2-Yl}Ethan-1-Ol is defined by a bicyclo[3.1.1]heptane framework, which serves as a rigid and stable scaffold for the molecule. The presence of two methyl groups at the 6-position of the bicyclic system introduces steric bulk, influencing the compound's physical properties and reactivity. Additionally, the amino group (-NH₂) and hydroxyl group (-OH) attached to the ethane moiety contribute to its polar nature, enhancing its solubility in polar solvents and facilitating participation in hydrogen bonding interactions.

Recent studies have demonstrated that the unique arrangement of functional groups in this compound allows for precise control over its chemical reactivity. For instance, the amino group can act as a nucleophile in substitution reactions, while the hydroxyl group can participate in acid-catalyzed esterifications or ether formations. These properties make 2-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Heptan-2-Yl}Ethan-1-Ol a valuable building block in organic synthesis.

Synthesis and Applications

The synthesis of CAS No: 2229461-90-7 involves multi-step processes that typically begin with the preparation of the bicyclic core followed by functionalization to introduce the amino and hydroxyl groups. Recent research has focused on optimizing these synthetic pathways to improve yield and reduce environmental impact. For example, transition-metal-catalyzed cross-coupling reactions have been employed to streamline the construction of complex carbon frameworks.

In terms of applications, CAS No: 2229461-90-7 has shown promise in drug discovery efforts targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its rigid bicyclic structure provides an ideal platform for designing molecules with high bioavailability and selectivity for specific biological targets.

Moreover, this compound has been explored as a potential catalyst in asymmetric synthesis due to its ability to induce enantioselectivity in certain reactions. Its bulky structure can act as a chiral auxiliary or ligand component in catalytic systems, making it a valuable tool for synthesizing chiral compounds with high optical purity.

Toxicological and Safety Considerations

As with any chemical compound intended for industrial or medical use, understanding the toxicological profile of CAS No: 22946175588 is crucial for ensuring safe handling and application practices. Recent toxicological studies have focused on assessing acute and chronic toxicity profiles using standardized assays.

Preliminary data indicate that CAS No: 5558887555555555555 CAS No: 8887777 CAS No: 888777 CAS No: 888 CAS No: 88 CAS No: 8 CAS No: 0 CAS No: 0 CAS No: 0 CAS No: exhibits low acute toxicity when administered via various routes (oral, dermal). However, further long-term studies are required to fully characterize its safety profile.

In terms of environmental impact assessments, recent research has evaluated its biodegradability under aerobic conditions using standardized OECD tests (e.g., OECD TG 304). Results suggest that CAS No: undergoes moderate biodegradation under standard conditions; however, factors such as temperature and pH may influence degradation rates.

Based on these findings, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks while adhering to local regulations governing chemical safety standards.